Cas no 1251696-99-7 (8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-1-carboxamide)

• Product Name: 8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-1-carboxamide
• CAS No: 1251696-99-7
• MF: C₂₁H₂₃ClN₄O₃
• MW: 414.885323762894
• CID: 6505931
• Update Time: 2025-10-29

8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-1-carboxamide
• Spiro[piperidine-4,2'(1'H)-quinazoline]-1-carboxamide, 8'-chloro-N-(2-ethoxyphenyl)-3',4'-dihydro-4'-oxo-

• Inchi： 1S/C21H23ClN4O3/c1-2-29-17-9-4-3-8-16(17)23-20(28)26-12-10-21(11-13-26)24-18-14(19(27)25-21)6-5-7-15(18)22/h3-9,24H,2,10-13H2,1H3,(H,23,28)(H,25,27)
• InChI Key： IYGYHVFCHKMYQN-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2OCC)=O)CCC2(NC(=O)C3=C(N2)C(Cl)=CC=C3)CC1

Additional information on 8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-1-carboxamide

Comprehensive Analysis of 8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-1-carboxamide (CAS No. 1251696-99-7)

The compound 8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-1-carboxamide (CAS No. 1251696-99-7) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry. Its unique spiropiperidine and quinazoline moieties make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy in recent years.

One of the most intriguing aspects of this compound is its chloro-substituted quinazoline core, which is known to enhance binding affinity to biological targets. The ethoxyphenyl group further contributes to its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. These structural features align with current trends in drug discovery, where researchers are focusing on targeted therapies with improved specificity and reduced side effects.

In the context of AI-driven drug discovery, compounds like 8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-1-carboxamide are particularly valuable. Machine learning algorithms can analyze its molecular descriptors to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), significantly accelerating the drug development process. This approach addresses one of the most frequently searched topics in pharmaceutical research: "how to reduce drug development time and cost."

The spiropiperidine scaffold present in this compound is receiving growing attention due to its conformational rigidity, which often translates to improved target selectivity. This characteristic is especially relevant in the development of CNS-targeting drugs, where precise molecular recognition is crucial. Recent publications have highlighted similar structures as potential treatments for neurodegenerative disorders, a hot topic in medical research given the aging global population.

From a synthetic chemistry perspective, the preparation of CAS 1251696-99-7 involves sophisticated multi-step organic synthesis techniques. The process typically requires careful optimization of coupling reactions and cyclization steps, topics frequently searched by organic chemists. The compound's chiral center adds another layer of complexity, making its synthesis an interesting case study for asymmetric synthesis methodologies.

In the realm of computational chemistry, this molecule serves as an excellent subject for molecular docking studies. Researchers can investigate its potential interactions with various protein targets, particularly those involved in cell signaling pathways. Such studies are crucial for understanding the compound's mechanism of action and for designing more potent analogs—a process known as structure-activity relationship (SAR) optimization.

The pharmaceutical industry's shift toward personalized medicine has increased demand for specialized compounds like 8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-1-carboxamide. Its potential application in precision oncology aligns with current trends in cancer treatment, where therapies are tailored to individual patients' genetic profiles. This connection to cutting-edge medical approaches makes the compound particularly relevant to contemporary research.

Quality control of CAS 1251696-99-7 presents interesting analytical challenges. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify its purity and structural integrity. These methods are essential topics in analytical chemistry forums and frequently appear in searches related to compound characterization.

As the scientific community continues to explore novel heterocyclic compounds, molecules like 8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-1-carboxamide will likely play increasingly important roles. Their complex architectures offer rich opportunities for medicinal chemistry optimization, while their potential biological activities address pressing medical needs. The compound exemplifies how structural innovation in organic chemistry can lead to breakthroughs in drug discovery.